2-(2-fluorophenyl)-5-[(2-phenylethyl)amino]-1,3-oxazole-4-carbonitrile

• IUPAC Name: 2-(2-fluorophenyl)-5-(2-phenylethylamino)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C18H14FN3O/c19-15-9-5-4-8-14(15)17-22-16(12-20)18(23-17)21-11-10-13-6-2-1-3-7-13/h1-9,21H,10-11H2
• InChI Key: IQDINESGSGSYHN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC2=C(N=C(O2)C3=CC=CC=C3F)C#N
• Molecular Formula: C18H14FN3O
• DSSTOX Substance ID: DTXSID001346837
• Molecular Weight: 307.3 g/mol
• CAS RN: 613651-94-8

Description

2-(2-fluorophenyl)-5-[(2-phenylethyl)amino]-1,3-oxazole-4-carbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound is commonly referred to as FOXC and belongs to the class of oxazole derivatives.

Mechanism of Action

The mechanism of action of FOXC is not fully understood. However, it has been proposed that FOXC may exert its antitumor effects by inhibiting the activity of certain enzymes involved in cell division and growth. FOXC may also induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
FOXC has been shown to have a low toxicity profile and does not exhibit significant adverse effects on normal cells. It has been found to be well-tolerated in animal models. FOXC has been shown to modulate the expression of various genes involved in cancer development and progression. It has also been shown to reduce the levels of certain inflammatory cytokines.

Advantages and Limitations for Lab Experiments

FOXC has several advantages for use in lab experiments. It is easy to synthesize and has a high purity. FOXC has been shown to exhibit potent antitumor effects at low concentrations. However, FOXC has some limitations, including its poor solubility in water, which can limit its bioavailability in vivo.

Future Directions

There are several future directions for research on FOXC. One potential area of research is to investigate the synergistic effects of FOXC with other chemotherapeutic agents. Another area of research is to investigate the mechanisms underlying FOXC's anti-inflammatory and analgesic effects. Additionally, the development of novel formulations of FOXC with improved solubility and bioavailability is an important area of research. Finally, the evaluation of FOXC's efficacy in clinical trials is necessary to determine its potential as a therapeutic agent for cancer and other diseases.
Conclusion:
In conclusion, FOXC is a promising compound with potential applications in medicinal chemistry. Its antitumor, anti-inflammatory, and analgesic properties make it an attractive candidate for further research. The synthesis of FOXC has been optimized to obtain high yields and purity. Future research should focus on investigating the mechanisms underlying FOXC's effects and developing novel formulations with improved solubility and bioavailability.

Synthesis Methods

FOXC can be synthesized through a multistep process that involves the reaction of 2-fluorobenzaldehyde with 2-phenylethylamine to form an intermediate. This intermediate is then reacted with ethyl cyanoacetate to produce FOXC. The synthesis of FOXC has been optimized to obtain high yields and purity.

Scientific Research Applications

FOXC has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit antitumor, anti-inflammatory, and analgesic properties. FOXC has been found to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. It has also been shown to reduce inflammation and pain in animal models.